Cas no 81047-99-6 (2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-)

2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- is a synthetic compound with potential applications in organic synthesis. It features a benzimidazole core with a hydroxypropoxy substituent, offering versatile reactivity for forming various chemical bonds. This compound exhibits high purity and stability, making it suitable for research and development in pharmaceuticals and materials science.
2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- structure
81047-99-6 structure
Product name:2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-
CAS No:81047-99-6
MF:C14H21N3O3
MW:279.33484
CID:722221
PubChem ID:2687

2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-
    • 4-[3-(tert-butylamino)-2-hydroxypropoxy]-1,3-dihydrobenzimidazol-2-one
    • CGP 12177 HYDROCHLORIDE
    • Tbhpbo
    • CGP 12177
    • 4-(3-(TERT-BUTYLAMINO)-2-HYDROXYPROPOXY)-1,3-DIHYDROBENZIMIDAZOL-2-ONE
    • 4-(3-tert-Butylamino-2-hydroxypropoxy)benzimidazol-2-one
    • (+/-)-CGP-12177A hydrochloride
    • CGP12177
    • CCG-204467
    • Cgp-12177
    • CGP-12177A hydrochloride
    • NCGC00015184-04
    • NCGC00015184-05
    • CGP12177A
    • SpecPlus_000776
    • NCGC00025024-03
    • KBio2_007574
    • Lopac0_000372
    • FT-0708718
    • NCGC00025024-02
    • DivK1c_006872
    • KBioSS_002444
    • SCHEMBL2016211
    • [3H]CGP 12177
    • CGP-12177, (+/-)-
    • BRD-A34706053-003-01-9
    • 2H-Benzimidazol-2-one, 4-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)-1,3-dihydro-
    • Cgp 12177A
    • UNII-R89UMZ82MJ
    • NCGC00015184-08
    • 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-2h-benzimidazol-2-one
    • [3H]CGP12177
    • CHEMBL420746
    • [3H]-CGP12177
    • 81047-99-6
    • R89UMZ82MJ
    • GTPL532
    • 2H-Benzimidazol-2-one, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-
    • GTPL5387
    • DTXSID901001733
    • SDCCGSBI-0050360.P003
    • BDBM50027879
    • Spectrum_001907
    • BDBM25747
    • KBio1_001816
    • CHEBI:73288
    • NCGC00015184-03
    • KBio2_005006
    • L000166
    • KBioGR_001194
    • 4-[3-(tert-butylamino)-2-hydroxypropoxy]-2,3-dihydro-1H-1,3-benzodiazol-2-one
    • 4-[3-(tert-butylamino)-2-hydroxypropoxy]-1,3-dihydro-2H-benzimidazol-2-one
    • KBio2_002438
    • 7-[3-(tert-Butylamino)-2-hydroxypropoxy]-1H-benzimidazol-2-ol
    • Q27075889
    • (+/-)-CGP-12177
    • 4-[3-(tert-butylamino)-2-hydroxypropoxy]-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
    • Spectrum4_000777
    • BRD-A40084411-003-07-7
    • Inchi: InChI=1S/C14H21N3O3/c1-14(2,3)15-7-9(18)8-20-11-6-4-5-10-12(11)17-13(19)16-10/h4-6,9,15,18H,7-8H2,1-3H3,(H2,16,17,19)
    • InChI Key: UMQUQWCJKFOUGV-UHFFFAOYSA-N
    • SMILES: CC(C)(C)NCC(COC1=CC=CC2=C1NC(=O)N2)O

Computed Properties

  • Exact Mass: 279.15800
  • Monoisotopic Mass: 279.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 82.6A^2
  • XLogP3: 0.5
  • Tautomer Count: 3

Experimental Properties

  • Color/Form: White solid
  • Density: 1.179
  • Boiling Point: 376.3°C at 760 mmHg
  • Flash Point: 181.4°C
  • Refractive Index: 1.55
  • Solubility: DMSO: >10 mg/mL
  • PSA: 90.14000
  • LogP: 1.37490
  • Solubility: Dimethyl sulfoxide: >10 mg/ml

2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- Security Information

  • WGK Germany:3

2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-203878-10mg
CGP 12177 hydrochloride,
81047-99-6
10mg
¥639.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-203878A-50 mg
CGP 12177 hydrochloride,
81047-99-6
50mg
¥2,068.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-203878-10 mg
CGP 12177 hydrochloride,
81047-99-6
10mg
¥639.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-203878A-50mg
CGP 12177 hydrochloride,
81047-99-6
50mg
¥2068.00 2023-09-05

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